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Compound of Interest

Compound Name: (S)-tert-butyl 3-hydroxybutanoate

Cat. No.: B1311638

An In-Depth Technical Guide to the Safety and Handling of (S)-tert-butyl 3-hydroxybutanoate
Introduction

(S)-tert-butyl 3-hydroxybutanoate is a valuable chiral building block utilized in the asymmetric
synthesis of various fine chemicals and pharmaceuticals. Its stereochemical purity and
functional groups make it a key intermediate in the production of bioactive molecules. For
researchers, scientists, and drug development professionals, a comprehensive understanding
of its safety profile and proper handling procedures is paramount to ensure a safe laboratory
environment and prevent accidental exposure. This guide provides an in-depth overview of the
safety and handling requirements for (S)-tert-butyl 3-hydroxybutanoate, incorporating
guantitative data, detailed protocols, and procedural workflows.

Chemical and Physical Properties

This section outlines the key physical and chemical properties of tert-butyl 3-hydroxybutanoate.
Note that safety data is often reported for the racemic mixture (CAS 90435-23-7), which is
generally applicable to the (S)-enantiomer (CAS 82578-45-8).
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Property

Value

Chemical Name

(+)-tert-Butyl (S)-3-hydroxybutyrate[1][2]

CAS Number

82578-45-8 ((S)-enantiomer)[1]; 90435-23-7
(unspecified)[2][3][4][5]

Molecular Formula

CsH1603([3][4][5]

Molecular Weight 160.21 g/mol [3][4][5]
Appearance Colorless to light yellow liquid
Density 0.960 g/mL at 20 °CJ[1]

Storage Temperature

2-8°C[4]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), tert-butyl 3-hydroxybutanoate is

classified as an irritant. Adherence to precautionary statements is crucial for safe handling.

GHS Classification Information
Pictogram alt text
Signal Word Warning[3][4][6]

Hazard Statements

H315: Causes skin irritation[3].H319: Causes
serious eye irritation[3][6].H335: May cause

respiratory irritation[3].

Precautionary Statements

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P319, P321
P332+P317, P337+P317, P362+P364,
P403+P233, P405, P501[3].

First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure. The following
protocols should be clearly posted and understood by all personnel handling the substance.

Experimental Protocol for First Aid Response:

o General Advice: In all cases of exposure, move the affected person from the dangerous
area. Show the safety data sheet to the attending physician.[7]

e Inhalation:

[¢]

Immediately move the individual to fresh air.

[e]

If breathing is difficult, administer oxygen.

[e]

If the individual is not breathing, provide artificial respiration, avoiding mouth-to-mouth
resuscitation.

[e]

Seek immediate medical attention.[6]

e Skin Contact:

[¢]

Immediately remove all contaminated clothing, shoes, and jewelry.[8]

o

Flush the affected skin with copious amounts of flowing water for at least 15 minutes.[3][9]

[e]

Wash the area with mild soap and warm water.

o

If irritation persists, seek medical attention.[6]
o Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids
open to ensure the entire surface is rinsed.[8][10]

o Remove contact lenses if present and easy to do so.
o Seek immediate medical attention from an ophthalmologist.[10]

e Ingestion:
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[e]

Rinse the mouth thoroughly with water.

o

DO NOT induce vomiting.[7]

[¢]

Never give anything by mouth to an unconscious person.[7]

[¢]

Call a physician or poison control center immediately.[6]
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First Aid Response Workflow

Firefighting Measures

While not highly flammable, this compound is a combustible liquid.
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o Suitable Extinguishing Media: Use "alcohol" foam, dry chemical, or carbon dioxide for small
fires. For large fires, apply water spray or mist.[6][7]

» Specific Hazards: Combustion may produce carbon oxides (CO, COz). Vapors can
accumulate in low areas and may form explosive mixtures with air.[7][11]

o Protective Actions for Firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective gear. Use water spray to cool unopened containers.[6][7]

Accidental Release Measures (Spill Response)

A prompt and safe response to spills is essential to prevent exposure and environmental
contamination.

Experimental Protocol for Minor Spill Cleanup: This protocol applies to small spills (generally
<1 liter) that do not pose a significant fire or inhalation hazard and can be managed by trained
laboratory personnel.

Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate non-essential
individuals from the spill area.[10][12]

e Ventilate: Ensure the area is well-ventilated. If ventilation is inadequate, do not attempt
cleanup; call for emergency response.[10]

e Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash
goggles.[10]

o Contain Spill: Confine the spill to a small area. Use absorbent materials like spill socks or
pads to create a dike around the spill's outer edges.[12][13]

o Absorb Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, dry sand, or
commercial sorbent pads), working from the outside in to prevent splashing.[10][12]

» Collect Residue: Carefully scoop the absorbed material and place it into a clearly labeled,
compatible, and sealable waste container (e.g., a heavy-duty plastic bag or pail).[10][12]

o Decontaminate Area: Clean the spill surface with soap and water.[9]
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» Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous
waste according to institutional and local regulations.[12]

» Report: Report the spill to the laboratory supervisor.[12]

For large spills or spills of unknown nature, evacuate the area, close the doors, and call
emergency services immediately.[10]
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Spill Response Protocol
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Handling and Storage

Adherence to proper handling and storage protocols minimizes the risk of exposure and
maintains chemical integrity.

Protocol for Safe Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

» Avoid all contact with skin and eyes and prevent inhalation of vapors or mists.[6][14]

o Wear appropriate personal protective equipment (see Section 7).

¢ Use non-sparking tools and take measures to prevent electrostatic discharge.[6]

o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling.[15]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[15]

Protocol for Safe Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[6][14]

The recommended storage temperature is between 2-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.
[11][14]

Ensure that storage areas have adequate secondary containment to manage potential leaks.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary methods for
protecting laboratory personnel.

e Engineering Controls: Operations should be conducted in a well-ventilated laboratory, ideally
within a chemical fume hood, to keep airborne concentrations low.[6] Safety showers and
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eyewash stations must be readily accessible.[11]

o Personal Protective Equipment (PPE):

Protection Type

Specification

Weatr tightly fitting safety goggles with side-

Eye/Face shields conforming to NIOSH (US) or EN 166
(EV) standards.[6]
Handle with chemical-impermeable gloves (e.g.,
Skin nitrile, neoprene). Wear a lab coat or impervious

clothing to prevent skin contact.[6][16]

Respiratory

If engineering controls are insufficient or during
emergency situations, use a full-face respirator
with an appropriate organic vapor cartridge.
Respirator use must comply with institutional

programs.[6]

Stability and Reactivity

Understanding the chemical's stability and reactivity is key to preventing hazardous reactions.
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Parameter Description

No specific reactivity data is available, but like
Reactivity many esters, it may react with strong acids,

bases, or oxidizing agents.[7]

Stable under recommended storage conditions.

Chemical Stability [7]

Heat, sparks, open flames, and other sources of
ignition.[11][14]

Conditions to Avoid

Strong oxidizing agents, strong acids, and

Incompatible Materials
strong bases.[11][14]

Thermal decomposition can lead to the release
Hazardous Decomposition of irritating gases and vapors, including carbon
monoxide and carbon dioxide.[14]

Toxicological and Ecological Information

» Toxicological Information: Specific quantitative toxicological data (e.g., LD50, LC50) for (S)-
tert-butyl 3-hydroxybutanoate is largely unavailable in the reviewed literature.[6][7][14] It is
classified as causing skin, eye, and respiratory irritation based on GHS notifications.[3] The
toxicological properties have not been thoroughly investigated, and the substance should be
handled as potentially hazardous.[7]

o Ecological Information: There is no available data on the ecotoxicity of this substance,
including its effects on fish, daphnia, or algae.[6] To prevent environmental contamination, it
should not be allowed to enter drains or waterways.[6][7]

Conclusion

(S)-tert-butyl 3-hydroxybutanoate is a chemical that presents moderate hazards, primarily as
a skin, eye, and respiratory irritant. A thorough understanding of and adherence to the safety
protocols outlined in this guide are essential for its safe use in research and development. By
implementing proper engineering controls, consistently using appropriate personal protective
equipment, and being prepared for emergency situations like spills or exposures, researchers
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can minimize risks and maintain a safe working environment. The absence of comprehensive
toxicological data underscores the need to handle this compound with a high degree of caution
at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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